Cas no 128979-12-4 (1-(2-Bromooxazol-5-yl)ethanone)

1-(2-Bromooxazol-5-yl)ethanone is a brominated oxazole derivative with a reactive acetyl group at the 5-position, making it a valuable intermediate in organic synthesis. Its structural features enable versatile applications in the preparation of heterocyclic compounds, particularly in pharmaceutical and agrochemical research. The bromine substituent at the 2-position enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex molecular frameworks. The compound's stability under standard conditions and high purity make it suitable for precise synthetic applications. Its utility in medicinal chemistry is further underscored by its role in developing bioactive molecules, including kinase inhibitors and antimicrobial agents.
1-(2-Bromooxazol-5-yl)ethanone structure
128979-12-4 structure
Product Name:1-(2-Bromooxazol-5-yl)ethanone
CAS No:128979-12-4
MF:C5H4BrNO2
MW:189.994760513306
CID:5690904
PubChem ID:58567775
Update Time:2025-06-09

1-(2-Bromooxazol-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL16503651
    • 1-(2-Bromooxazol-5-yl)ethanone
    • 128979-12-4
    • Ethanone, 1-(2-bromo-5-oxazolyl)-
    • Inchi： 1S/C5H4BrNO2/c1-3(8)4-2-7-5(6)9-4/h2H,1H3
    • InChI Key： JGBUCAOOAYACQB-UHFFFAOYSA-N
    • SMILES： BrC1=NC=C(C(C)=O)O1

Computed Properties

  • Exact Mass: 188.94254g/mol
  • Monoisotopic Mass: 188.94254g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Density: 1.678±0.06 g/cm3(Predicted)
  • Boiling Point: 261.3±32.0 °C(Predicted)
  • pka: -3.01±0.10(Predicted)

1-(2-Bromooxazol-5-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1847272-1g
1-(2-Bromooxazol-5-yl)ethan-1-one
 128979-12-4 98%
1g
 ￥12896.00 2024-08-09

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